Cas no 1596752-15-6 (2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid)
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid
- 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-
- EN300-218377
- D79599
- 2-{1-[(TERT-BUTOXY)CARBONYL]AZETIDIN-3-YL-2-FLUOROACETIC ACID
- [1-(tert-butoxycarbonyl)azetidin-3-yl](fluoro)acetic acid
- BS-43116
- AKOS040801973
- 1596752-15-6
- 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroaceticacid
- F1913-0180
- 2-{1-Boc-azetidin-3-yl}-2-fluoroacetic acid
- 2-{1-[(t-Butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid
- CS-0310389
- 2-fluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
- 2-(1-[(tert-Butoxy)carbonyl]azetidin-3-yl)-2-fluoroacetic acid
- MFCD28954161
-
- MDL: MFCD28954161
- Inchi: 1S/C10H16FNO4/c1-10(2,3)16-9(15)12-4-6(5-12)7(11)8(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)
- InChI Key: JHUOTBNUINIFDO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C1CN(C(OC(C)(C)C)=O)C1)F
Computed Properties
- Exact Mass: 233.10633615g/mol
- Monoisotopic Mass: 233.10633615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815373-2.5mg |
2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic Acid |
1596752-15-6 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815373-5mg |
2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic Acid |
1596752-15-6 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B815373-25mg |
2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic Acid |
1596752-15-6 | 25mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM471990-100mg |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 95%+ | 100mg |
$292 | 2023-02-02 | |
| Chemenu | CM471990-250mg |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 95%+ | 250mg |
$466 | 2023-02-02 | |
| Chemenu | CM471990-500mg |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 95%+ | 500mg |
$776 | 2023-02-02 | |
| Chemenu | CM471990-1g |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 95%+ | 1g |
$1164 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1007534-100mg |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 97% | 100mg |
$300 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007534-250MG |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 97% | 250mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007534-500MG |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid |
1596752-15-6 | 97% | 500mg |
$800 | 2024-07-21 |
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid
Introduction to 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid (CAS No. 1596752-15-6)
2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid (CAS No. 1596752-15-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.
The chemical structure of 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid is notable for its combination of a fluorinated carboxylic acid moiety and a tert-butoxycarbonyl (Boc)-protected azetidine ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The Boc protecting group, on the other hand, ensures the stability of the azetidine ring during synthetic manipulations and can be selectively removed under mild conditions to reveal the active azetidine functionality.
In terms of synthesis, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid can be prepared through a multi-step process involving the protection of an azetidine derivative with a Boc group, followed by the introduction of the fluorinated carboxylic acid functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in Organic Letters in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.
The biological activity of 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid has been extensively investigated in various preclinical studies. One notable application is its use as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific proteases involved in disease pathways, making them promising candidates for drug development.
Beyond its use in peptidomimetic design, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid has also shown potential as a pharmacological tool for studying protein-protein interactions. The unique structural features of this compound allow it to selectively bind to specific protein targets, thereby modulating their function. This property has been leveraged in high-throughput screening assays to identify novel small molecules that can disrupt or enhance protein interactions relevant to various diseases.
In addition to its direct applications in drug discovery, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid has also been used as a key intermediate in the synthesis of more complex molecules. For example, a recent study published in The Journal of Organic Chemistry described the use of this compound as a precursor for the preparation of fluorinated amino acids with improved metabolic stability and reduced toxicity. These amino acids have shown promise as components of therapeutic peptides and proteins.
The safety profile of 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid is an important consideration for its practical use in both research and industrial settings. While detailed toxicological data are still being accumulated, preliminary studies suggest that this compound exhibits low toxicity at relevant concentrations. However, standard safety protocols should always be followed when handling this or any other chemical reagent to ensure laboratory safety.
In conclusion, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid (CAS No. 1596752-15-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the development of novel therapeutic agents and pharmacological tools. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.
1596752-15-6 (2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)